tert-Butyl 3-{[2-(pyridin-3-yl)ethyl]amino}benzoate

• CAS RN: 651023-30-2
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: tert-butyl 3-(2-pyridin-3-ylethylamino)benzoate
• InChI: InChI=1S/C18H22N2O2/c1-18(2,3)22-17(21)15-7-4-8-16(12-15)20-11-9-14-6-5-10-19-13-14/h4-8,10,12-13,20H,9,11H2,1-3H3
• InChI Key: NJNYLQLHBLHJSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=CC=C1)NCCC2=CN=CC=C2

Description

Tert-Butyl 3-{[2-(pyridin-3-yl)ethyl]amino}benzoate is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 244 mg of 3-(2-aminoethyl)pyridine (2.0 mmol) and 604 mg of t-butyl 3-iodobenzoate (2.0 mmol) in 10 mL of toluene was added 250 mg of sodium t-butoxide (2.5 mmol), 30 mg of tri-t-butylphosphonium tetrafluoroborate (0.1 mmol) and 50 mg of tris(dibenzylidineacetone)dipalladium(0) (0.055 mmol). The mixture was stirred for 16 h and filtered through celite. The celite was washed with 3×5 mL of toluene and the filtrate was concentrated in vacuo. The residue was purified by column chromatography using 35%-45% EtOAc in hexanes as eluant to give 103 mg of t-butyl N-(2-(3-pyridyl)ethyl)-3-aminobenzoate as a bright yellow oil (17% yield).